Cas no 3228-71-5 (9H-Purin-6-amine, 9-a-D-arabinofuranosyl-)

• Product Name: 9H-Purin-6-amine, 9-a-D-arabinofuranosyl-
• CAS No: 3228-71-5
• MF: C₁₀H₁₃N₅O₄
• MW: 267.241321325302
• MDL: MFCD00475667
• CID: 306857
• PubChem ID: 191
• Update Time: 2025-10-28

9H-Purin-6-amine, 9-a-D-arabinofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine, 9-a-D-arabinofuranosyl-
• 2-(6-AMINOPURIN-9-YL)-5-(HYDROXYMETHYL)OXOLANE-3,4-DIOL
• 9.beta.-D-Ribofuranosyladenine
• FT-0661426
• NSC-91041
• alpha-Adenosine;9-?(c) paragraph sign-?D-?ribofuranosyl-9H-?Purin-?6-?amine
• VIDARABINE(200MG)G-2939UG/MG(AI)
• NSC247519
• 4185-03-9
• NS00010570
• 9-.beta.-D-Arabinofuranosyladenine
• MFCD28053745
• NSC-627048
• XA
• Xylosyl A
• NCIOpen2_005376
• 9H-Purin-6-amine, 9.beta.-D-ribofuranosyl-
• NSC87676; beta-L-Adenosine
• CHEBI:93913
• Adenosine-8-14C
• NSC-7359
• Adenine .beta.-d-arabinofuranoside
• MLS006011831
• 6-Amino-9-.beta.-D-arabinofuranosylpurine
• NCGC00015103-03
• Adenine 9-beta-D-arabinofuranoside
• SMR000225041
• Opera_ID_164
• HMS3655G15
• NCGC00015103-06
• 9.beta.-D-Arabinofuranosyladenine
• .alpha.-D-Arabinofuranosyladenine
• AS-69806
• NCGC00015103-05
• CHEMBL11909
• ARA-A NSC 247519
• FT-0601178
• WLN: T56 BN DN FN HNJ IZ D- BT5OTJ CQ DQ E1Q
• BCP25434
• HMS3372M16
• 9-.beta.-D-Xylofuranosyladenine
• REGID_for_CID_191
• BCP32271
• NCI60_037192
• .beta.-Adenosine
• Adenine-9-.beta.-D-arabinofuranoside
• .beta.-D-Arabinosyladenine
• ZCCY002
• Adenine, 9-.alpha.-D-arabinofuranosyl-
• 9H-Purin-6-amine, 9-.alpha.-D-xylofuranosyl-
• 9-.alpha.-D-Xylofuranosyladenine
• 9-Xylosyladenine
• Xylosyladenine
• NCGC00094579-03
• L000094
• NSC80832
• NSC91041
• 2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• NSC-70422
• HMS2688C17
• 3228-71-5
• 6-Amino-9.beta.-D-ribofuranosyl-9H-purine
• FT-0635806
• Z275361680
• NSC7359
• HMS3374D06
• Vidarabin
• NCIOpen2_003303
• 9-.beta.-Arabinoadenosine
• Adenosine-13C5
• NCGC00094579-04
• 4005-33-8
• Beta-L-adenosine pound>>(c)micro-L-Adenosine
• .beta.-D-Adenosine
• SCHEMBL63363
• Vira ATM
• FT-0620931
• NCGC00094579-01
• 9-Arabinosyladenine
• NSC-87676
• Adenosine-2-d1
• Q27165666
• .beta.-D-Ribofuranose, 1-(6-amino-9H-purin-9-yl)-1-deoxy-
• F2ECA788-2ABC-49AB-AD84-0A0759DD3A91
• BDBM199118
• 9-alpha-Ribofuranosyladenine
• MLS000699527
• 2946-52-3
• Adenine, 9-.beta.-D-arabinofuranosyl-
• EN300-297293
• 9-.alpha.-D-Arabinofuranosyladenine
• NSC 7359
• SY001357
• HMS3655A12
• SCHEMBL20419324
• NCGC00094579-02
• NSC87676
• VIRDARABINE
• NSC70422
• Adenine, 9-.beta.-D-xylofuranosyl-
• NSC404241
• 9H-Purin-6-amine, 9-.alpha.-D-arabinofuranosyl-
• Adenine, 9.beta.-D-arabinofuranosyl-
• Adenine-.beta.-D-arabinofuranoside
• OIRDTQYFTABQOQ-UHFFFAOYSA-N
• Adenine, 9-.alpha.-D-xylofuranosyl-
• HMS3369A21
• 9-alpha-L-Ribofuranosyl-9H-purin-6-amine
• 9H-Purin-6-amine, 9-.beta.-D-xylofuranosyl-
• NSC-80832
• .beta.-D-Ribofuranoside, adenine-9
• NSC 404241
• 9H-Purin-6-amine, 9.beta.-D-arabinofuranosyl-
• 9-.beta.-D-Arabinofuranosyl-9H-purin-6-amine
• 9-.beta.-Arabinosyladenine
• SY104375
• AKOS005429469
• NCGC00015103-04
• NCI60_003823
• 123179-97-5
• DB-052972
• 9H-Purin-6-amine, 9-b-D-lyxofuranosyl-
• 9-pentofuranosyl-9H-purin-6-amine
• (2S,3S,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• (2R,3R,4R,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• DB-124990
• STK361815
• BBL007185

• MDL： MFCD00475667
• Inchi： 1S/C10H13N5O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)
• InChI Key： OIRDTQYFTABQOQ-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C=NC2C(N)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 267.096754
• Monoisotopic Mass: 267.096754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 140

Experimental Properties

• Melting Point: 257.0-257.5 deg C (0.4 H2O)
• PSA: 139.54000
• LogP: -1.39880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on 9H-Purin-6-amine, 9-a-D-arabinofuranosyl-

9H-Purin-6-amine, 9-a-D-arabinofuranosyl- (CAS No. 3228-71-5): A Comprehensive Overview

9H-Purin-6-amine, 9-a-D-arabinofuranosyl-, also known by its CAS No. 3228-71-5, is a nucleoside analog that has garnered significant attention in the fields of biochemistry and pharmaceutical research. This compound, often referred to as 9-β-D-arabinofuranosyladenine or Vidarabine, is a derivative of adenine and arabinose. Its unique structure and properties make it a subject of interest for researchers exploring antiviral and anticancer applications.

The molecular formula of 9H-Purin-6-amine, 9-a-D-arabinofuranosyl- is C₁₀H₁₃N₅O₄, with a molecular weight of 267.24 g/mol. The compound is characterized by its arabinofuranosyl moiety attached to the purine base, which distinguishes it from other nucleoside analogs. This structural feature is critical for its biological activity and has been the focus of numerous studies.

One of the most notable applications of 9H-Purin-6-amine, 9-a-D-arabinofuranosyl- is in the field of antiviral therapy. Historically, it was used as an antiviral agent, particularly for the treatment of herpes simplex virus infections. Its mechanism of action involves inhibition of viral DNA polymerase, thereby preventing viral replication. While its use has declined with the advent of newer antiviral drugs, it remains a valuable compound for research purposes.

In recent years, the compound has also been investigated for its potential in cancer research. Studies have shown that 9H-Purin-6-amine, 9-a-D-arabinofuranosyl- can induce apoptosis in certain cancer cell lines, making it a candidate for further exploration in oncology. Researchers are particularly interested in its ability to interfere with DNA synthesis and repair, which could lead to the development of novel therapeutic strategies.

The synthesis of 9H-Purin-6-amine, 9-a-D-arabinofuranosyl- involves several steps, including the glycosylation of adenine with arabinofuranosyl derivatives. The process requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic chemistry have improved the efficiency of producing this compound, making it more accessible for research and development.

From a market perspective, the demand for 9H-Purin-6-amine, 9-a-D-arabinofuranosyl- is driven by its applications in academic and industrial research. Pharmaceutical companies and biotechnology firms are increasingly interested in nucleoside analogs due to their potential in drug discovery. The compound is available from several chemical suppliers, often in high purity grades suitable for laboratory use.

In terms of safety and handling, 9H-Purin-6-amine, 9-a-D-arabinofuranosyl- should be stored in a cool, dry place, away from direct sunlight. Standard laboratory precautions, such as wearing gloves and eye protection, are recommended when handling the compound. While it is not classified as a hazardous material, proper disposal methods should be followed to minimize environmental impact.

The future of 9H-Purin-6-amine, 9-a-D-arabinofuranosyl- lies in its potential for new therapeutic applications. With ongoing research into its mechanisms of action and possible synergies with other drugs, this compound could play a role in addressing unmet medical needs. Its versatility and well-documented history make it a valuable tool for scientists exploring the frontiers of medicine and biochemistry.

For researchers seeking more information, 9H-Purin-6-amine, 9-a-D-arabinofuranosyl- (CAS No. 3228-71-5) is a compound worth considering. Its unique properties and broad range of applications make it a standout in the field of nucleoside chemistry. Whether for antiviral studies, cancer research, or drug development, this compound offers numerous opportunities for scientific advancement.